Cas no 68065-81-6 (4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile)

• Product Name: 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile
• CAS No: 68065-81-6
• MF: C₂₄H₂₉N
• MW: 331.493766546249
• MDL: MFCD01076317
• CID: 58689
• PubChem ID: 253660172
• Update Time: 2025-11-02

4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(trans-4-Pentylcyclohexyl)-[1,1'-biphenyl]-4-carbonitrile
• trans-4-(4-n-Pentylcyclohexyl)-4-biphenylcarbonitrile
• 4-(trans-4-Pentylcyclohexyl)-4-cyanobiphenyl
• trans-4-[4-(4-n-Pentylcyclohexyl)phenyl]benzonitrile
• 4'-(trans-4-Amylcyclohexyl)biphenyl-4-carbonitrile
• 4-(TRANS-4-N-PENTYLCYCLOHEXYL)BIPHENYL-4'-CARBONITRILE
• 4-[4-(4-pentylcyclohexyl)phenyl]benzonitrile
• 4-Cyano-4'-(trans-4-pentylcyclohexyl)biphenyl
• Trans-4-Cyano-4-(4-n-Pentylcyclohexyl)Biphenyl
• trans-4-[4-(4-Amylcyclohexyl)phenyl]benzonitrile
• trans-4-Cyano-4'-(4-amylcyclohexyl)biphenyl
• trans-4-Cyano-4'-(4-pentylcyclohexyl)biphenyl
• trans-4'-(4-Pentylcyclohexyl)biphenyl-4-carbonitrile
• trans-4-[4-(4-Pentylcyclohexyl)phenyl]benzonitrile
• trans-4'-(4-Pentylcyclohexyl)[1,1'-biphenyl]-4-carbonitrile
• trans-4'-(4-Pentylcyclohexyl)-4-biphenylcarbonitrile
• trans-4-(4-Pentylcyclohexyl)-4'-cyanobiphenyl
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(trans-4-pentylcyclohexyl)-
• 4'-(4-Pentylcyclohexyl)biphenyl-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-(trans-4-pentylcyclohexyl)-
• 4'-(trans-4-Amylcyclohexyl)b
• AMY25193
• 4'-(4-PENTYLCYCLOHEXYL)-[1,1'-BIPHENYL]-4-CARBONITRILE
• Licristal S 1131
• 4-[4-(trans-4-Amylcyclohexyl)phenyl]benzonitrile
• -4-[4-(4-n-Pentylcyclohexyl)phenyl]benzonitrile
• SCHEMBL223334
• C24H29N
• trans-4'-(4-Pentylcyclohexyl)(1,1'-biphenyl)-4-carbonitrile
• 4-(trans-4-pentylcyclohexyl)-4'-cyanobiphenyl
• 4'-(trans-4-Pentylcyclohexyl)biphenyl-4-carbonitrile
• NS00063160
• QKEBUASRTJNJJS-XUTJKUGGSA-N
• QKEBUASRTJNJJS-UHFFFAOYSA-N
• 4-Cyano-4'-(trans-4-pentylcyclohexyl)-biphenyl
• A24024
• 4'-(4-pentyl-cyclohexyl)-biphenyl-4-carbonitrile
• AKOS015888892
• W-104689
• trans-4'-(4-Amylcyclohexyl)biphenyl-4-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(4-pentylcyclohexyl)-, trans-
• DS-15539
• 4'-((1s,4r)-4-pentylcyclohexyl)biphenyl-4-carbonitrile
• 4-[4-(trans-4-Pentylcyclohexyl)phenyl]benzonitrile
• DTXSID80887134
• 4'-(trans-4-pentylcyclohexyl)-4-biphenylcarbonitrile
• CS-W011952
• SCHEMBL13340545
• trans
• 68065-81-6
• 70711-80-7
• LS-15055
• MFCD01076317
• 4-Cyano-4'-(trans-4-amylcyclohexyl)biphenyl
• EINECS 268-333-6
• FT-0616865
• SCHEMBL223333
• 4'-(Trans-4-pentylcyclohexyl)- [1,1'-biphenyl]-4-carbonitrile;4'-(trans-4-Pentylcyclohexyl)-[1,1'-biphenyl]-4-carbonitrile
• A2568
• DB-009053
• 4''-(trans-4-Pentylcyclohexyl)-[1,1''-biphenyl]-4-carbonitrile
• 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile

• MDL： MFCD01076317
• Inchi： 1S/C24H29N/c1-2-3-4-5-19-6-10-21(11-7-19)23-14-16-24(17-15-23)22-12-8-20(18-25)9-13-22/h8-9,12-17,19,21H,2-7,10-11H2,1H3
• InChI Key： QKEBUASRTJNJJS-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C1CCC(CCCCC)CC1

Computed Properties

• Exact Mass: 331.23000
• Monoisotopic Mass: 331.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2

Experimental Properties

• Color/Form: White solid
• Density: 1.03g/cm3
• Melting Point: 95-97°C
• Boiling Point: 211°C(lit.)
• Flash Point: 245.5ºC
• Refractive Index: 1.566
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 7.07938
• Solubility: Insoluble in water

4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264,P270,P301
  P310,P321,P405,P501A
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile

Comprehensive Guide to 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile (CAS No. 68065-81-6)

4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile (CAS No. 68065-81-6) is a specialized organic compound widely recognized for its unique molecular structure and applications in advanced material science. This compound belongs to the family of liquid crystal materials, which are pivotal in the development of high-performance displays, optical devices, and other cutting-edge technologies. Its chemical structure features a biphenyl core linked to a trans-4-pentylcyclohexyl group and a carbonitrile functional group, contributing to its remarkable thermal stability and electro-optical properties.

The growing demand for high-resolution displays and energy-efficient technologies has brought compounds like 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile into the spotlight. Researchers and manufacturers are increasingly exploring its potential in liquid crystal displays (LCDs), organic light-emitting diodes (OLEDs), and smart windows. Its ability to align uniformly under electric fields makes it an excellent candidate for next-generation electro-optical devices.

One of the most frequently asked questions about 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile is its synthesis process. The compound is typically synthesized through a multi-step organic reaction, starting with the preparation of the biphenyl intermediate, followed by functionalization with the trans-4-pentylcyclohexyl group and the carbonitrile moiety. Advanced purification techniques, such as column chromatography and recrystallization, ensure high purity, which is critical for its performance in liquid crystal applications.

In addition to its role in display technologies, 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile is also being investigated for its potential in photovoltaic cells and sensors. Its high dielectric anisotropy and low viscosity make it suitable for use in flexible electronics, a rapidly growing sector driven by the demand for wearable devices and foldable screens. The compound's compatibility with other liquid crystal materials further enhances its versatility in composite formulations.

The market for liquid crystal materials is projected to expand significantly in the coming years, with 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile playing a key role. Industry reports highlight its increasing adoption in automotive displays, medical imaging devices, and augmented reality (AR) systems. As manufacturers strive to improve energy efficiency and visual clarity, the demand for high-performance compounds like this one is expected to rise.

From a research perspective, 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile continues to attract attention for its structure-property relationships. Scientists are studying how modifications to its molecular framework can enhance its thermal stability, optical transparency, and response time in electric fields. These investigations are crucial for tailoring the compound to specific applications, such as high-speed switching devices or temperature-sensitive sensors.

For those sourcing 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile, it is essential to consider factors like purity grade, supplier reliability, and regulatory compliance. The compound is typically available in research quantities from specialized chemical suppliers, with certifications ensuring its suitability for electronic applications. Proper storage conditions, such as protection from moisture and light, are recommended to maintain its stability over time.

In summary, 4'-(trans-4-Pentylcyclohexyl)-1,1'-biphenyl-4-carbonitrile (CAS No. 68065-81-6) is a versatile and high-value compound with broad applications in advanced materials and optoelectronics. Its unique properties and adaptability make it a critical component in the ongoing evolution of display technologies and beyond. As research and development efforts continue, this compound is poised to remain at the forefront of innovation in its field.